Cas no 66374-23-0 (3-(4-Methoxybenzyl)phthalide)

3-(4-Methoxybenzyl)phthalide structure
3-(4-Methoxybenzyl)phthalide structure
Product Name:3-(4-Methoxybenzyl)phthalide
CAS No:66374-23-0
MF:C16H14O3
MW:254.280564785004
CID:396401
PubChem ID:12779675
Update Time:2025-04-19

3-(4-Methoxybenzyl)phthalide Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methoxybenzyl)phthalide
    • 3-(4-Methoxybenzyl)p
    • 3-(4-METHOXYBENZYL)PHTHALIDE,OFF-WHITE SOLID
    • 3-[(4-methoxyphenyl)methyl]-3H-2-benzofuran-1-one
    • AKOS030255818
    • 3-[(4-methoxyphenyl)methyl]-
    • 66374-23-0
    • 3-[(4-Methoxyphenyl)methyl]-2-benzofuran-1(3H)-one
    • 1(3H)-Isobenzofuranone, 3-[(4-methoxyphenyl)methyl]-
    • DTXSID80509662
    • FT-0671177
    • Inchi: 1S/C16H14O3/c1-18-12-8-6-11(7-9-12)10-15-13-4-2-3-5-14(13)16(17)19-15/h2-9,15H,10H2,1H3
    • InChI Key: OSLPIRVMPPCRGR-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C1CC1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 254.09400
  • Monoisotopic Mass: 254.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Solubility: Chloroform, Dichloromethane, Methanol
  • PSA: 35.53000
  • LogP: 3.14940

3-(4-Methoxybenzyl)phthalide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M261245-100mg
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$104.00 2023-05-18
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M261245-250 mg
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120.00 2021-08-03
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M261245-500 mg
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225.00 2021-08-03
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M261245-1 g
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415.00 2021-08-03
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M261245-2.5 g
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970.00 2021-08-03
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M261245-250mg
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$150.00 2023-05-18
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M261245-500mg
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$276.00 2023-05-18
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M261245-1g
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$ 415.00 2022-06-04
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M261245-2.5g
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M261245-1000mg
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$506.00 2023-05-18

3-(4-Methoxybenzyl)phthalide Production Method

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